Cas no 2034298-68-3 (2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide)

• Product Name: 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide
• CAS No: 2034298-68-3
• MF: C₂₁H₂₂N₄O₄S
• MW: 426.488783359528
• CID: 6526100
• PubChem ID: 119105792
• Update Time: 2025-05-20

2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide
• F6562-1141
• 2-(4-{[4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-yl]sulfonyl}phenoxy)acetamide
• 2-(4-((4-(1-methyl-1H-pyrazol-4-yl)-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)phenoxy)acetamide
• 2-[4-[[4-(1-methylpyrazol-4-yl)-3,4-dihydro-1H-isoquinolin-2-yl]sulfonyl]phenoxy]acetamide
• 2034298-68-3
• AKOS026704850

• Inchi： 1S/C21H22N4O4S/c1-24-11-16(10-23-24)20-13-25(12-15-4-2-3-5-19(15)20)30(27,28)18-8-6-17(7-9-18)29-14-21(22)26/h2-11,20H,12-14H2,1H3,(H2,22,26)
• InChI Key： DYAWDAKJXYWQKH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(N)=O)(N1CC2C=CC=CC=2C(C2C=NN(C)C=2)C1)(=O)=O

Computed Properties

• Exact Mass: 426.13617637g/mol
• Monoisotopic Mass: 426.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 116Ų

Additional information on 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide

Introduction to 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034298-68-3, specifically named as 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of both pyrazole and tetrahydroisoquinoline moieties in its core structure suggests potential interactions with a wide array of biological targets, making it a valuable candidate for further investigation in drug discovery.

In the realm of chemical biology, the design and synthesis of heterocyclic compounds have long been a cornerstone for developing novel therapeutic agents. The pyrazole scaffold, known for its versatility and stability, is frequently incorporated into drug molecules to enhance binding affinity and metabolic stability. Similarly, tetrahydroisoquinoline derivatives are well-documented for their role in modulating neurological and cardiovascular functions. The combination of these two motifs in 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide not only imparts unique chemical properties but also opens up possibilities for multitarget engagement.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. Studies have indicated that the sulfonamide group in 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide could serve as a critical interaction point with biological targets. This has led to investigations into its potential applications in treating conditions such as inflammation and neurodegeneration. The phenoxymethyl side chain further enhances the molecule's solubility and bioavailability, which are crucial factors in drug development.

The synthesis of this compound involves multiple steps, including the formation of the pyrazole-tetrahydroisoquinoline core through a Pictet-Spengler reaction followed by sulfonylation and phenoxymethylation. Each step is meticulously optimized to ensure high yield and purity. The use of advanced synthetic techniques such as flow chemistry has also been explored to improve scalability and reproducibility. These efforts underscore the importance of robust synthetic methodologies in translating promising chemical entities into viable drug candidates.

One of the most compelling aspects of 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide is its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening (HTS) platforms and fragment-based drug discovery (FBDD), researchers can rapidly identify lead compounds that interact with specific biological targets. Preliminary data suggest that derivatives of this molecule exhibit inhibitory activity against certain kinases and proteases implicated in cancer progression. This aligns with the broader trend in oncology research towards developing small molecules that disrupt critical signaling pathways.

Furthermore, the compound's structural features make it an attractive candidate for exploring prodrug strategies. Prodrugs are designed to enhance pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). By modifying certain functional groups or introducing masking agents, prodrugs can improve therapeutic efficacy while reducing side effects. In the case of 2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide, strategies such as esterification or amidation could be employed to develop more stable or bioavailable formulations.

The role of computational tools in analyzing the pharmacokinetic profiles of complex molecules cannot be overstated. Software packages like Schrödinger's Maestro or MOE (Molecular Operating Environment) allow researchers to simulate ADME properties virtually before synthesizing analogs. This approach saves time and resources while enabling rapid optimization cycles. For instance, virtual screening can identify modifications that enhance solubility or reduce metabolic clearance without compromising biological activity.

Another area where this compound shows promise is in addressing neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Tetrahydroisoquinoline derivatives have been extensively studied for their potential neuroprotective effects due to their ability to modulate neurotransmitter systems like dopamine and serotonin. The incorporation of a pyrazole moiety may further enhance these effects by providing additional binding sites on target proteins. Ongoing research aims to elucidate the exact mechanisms through which these compounds exert their beneficial effects at the molecular level.

In conclusion,2-(4-{4-(1-methyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinolin-2-ylsulfonyl}phenoxy)acetamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of pharmacophores positions it as a versatile tool for exploring new treatment modalities across multiple disease areas including oncology and neurology. As research progresses,2034298-68-3 will undoubtedly continue to attract interest from both academic institutions and pharmaceutical companies seeking innovative solutions to pressing medical challenges.